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Compound of Interest

(4-Aminophenyl)(4-
Compound Name:

nitrophenyl)methanone
CAS No.: 22020-57-1

Cat. No.: B14708738

Get Quote

Molecular Identity & Strategic Significance

(4-Aminophenyl)(4-nitrophenyl)methanone (also known as 4-amino-4'-nitrobenzophenone)
represents a classic D-1t-A (Donor-1t-Acceptor) system. The molecule features an electron-
donating amine group (

) and an electron-withdrawing nitro group (
) connected via a benzophenone bridge.

e Chemical Formula:
e Molecular Weight: 242.23 g/mol

¢ Electronic Structure: The "push-pull" nature facilitates strong Intramolecular Charge Transfer
(ICT), making it a high-value intermediate for:

o Nonlinear Optical (NLO) Materials: High hyperpolarizability.
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o High-Performance Polymers: A monomer for polyimides requiring thermal stability.
o Azo Dyes: A precursor for diazo coupling reactions.

Accurate thermodynamic data—specifically solubility and fusion properties—are prerequisites
for designing efficient crystallization processes, which determine the purity and morphology of
the final solid product.

Theoretical Baseline: Predicted Properties

Before experimental validation, establishing a theoretical baseline is essential for experimental
design (e.g., selecting DSC temperature ranges or solvent systems).

Estimated Fusion Properties

Based on Group Contribution Methods (Joback/Reid) and comparative analysis of structural
analogs (e.g., 4,4'-diaminobenzophenone,

; 4-nitrobenzophenone,

), the predicted properties are:

Property Predicted Range Rationale

Strong intermolecular dipole-
dipole interactions and H-

Melting Point ( bonding (
190°C — 215°C
) ) significantly elevate lattice
energy compared to mono-

substituted analogs.

Enthalpy of Fusion ( High lattice stability requires
28 — 35 kJ/mol significant energy to disrupt
) the crystal structure.

Moderate lipophilicity; likely
soluble in polar organic

LogP (Octanol/Water) ~21-25 )
solvents but sparingly soluble

in water.
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Hansen Solubility Parameters (HSP)

To select optimal solvents for solubility screening, we calculate the HSP vector

o (Dispersion): ~19.5 MPa
(Aromatic backbone)

e (Polar): ~11.0 MPa
(Nitro and Carbonyl groups)

e (Hydrogen Bonding): ~8.5 MPa

(Amine donor)
Solvent Selection Strategy:
e Good Solvents: DMF, DMSO, NMP (High

, moderate

)

» Moderate Solvents: Acetone, Ethyl Acetate (Match

, lower

).

¢ Anti-Solvents: Water, Hexane (Mismatched

vectors).

Experimental Protocols (The "How-To")

This section details the self-validating protocols required to generate "Gold Standard"
thermodynamic data.

Protocol A: Solid-Liquid Equilibrium (SLE) Measurement
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Method: Static Gravimetric Method (Isothermal Saturation). Objective: Determine mole fraction
solubility (

) as a function of temperature (

)

e Preparation: Add excess (4-Aminophenyl)(4-nitrophenyl)methanone solid to 50 mL of
selected solvent (e.g., Ethanol, Ethyl Acetate) in a jacketed equilibrium cell.

o Equilibration: Stir at constant temperature (

) for 24—48 hours.

o Validation Check: Measure concentration at 24h and 48h. If deviation is
, equilibrium is reached.

o Sampling: Stop stirring and allow settling for 2 hours. Withdraw supernatant using a pre-
heated syringe filter (0.22

PTFE) to prevent precipitation.

e Quantification:
o Transfer filtrate to a pre-weighed weighing dish.

o Evaporate solvent (vacuum oven at

).

o Weigh the dry residue until constant mass is achieved (

o Calculation:

Where

is the solute and
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is the solvent.

Protocol B: Thermal Analysis (DSC)

Method: Differential Scanning Calorimetry. Objective: Precise

and

» Calibration: Calibrate heat flow and temperature using Indium (

) and Zinc (
) standards.

o Sample: Encapsulate 3-5 mg of dried sample in a hermetically sealed aluminum pan.
e Program:

o Equilibrate at 30°C.

o Ramp 10°C/min to 250°C (First Heat)

Determine
(onset).

o Cool 10°C/min to 30°C.
o Ramp 10°C/min to 250°C (Second Heat).

e Analysis: Integrate the endothermic melting peak on the first heating cycle (unless thermal
history removal is required) to find

Thermodynamic Modeling & Correlation

Raw data must be correlated to be useful for process simulation. We utilize three primary
models, selected based on the non-ideality of the solution.
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Modified Apelblat Equation

Best for empirical correlation of temperature dependence.
e A, B, C: Empirical parameters determined by regression.

 Utility: Excellent interpolation for cooling crystallization curves.
(Buchowski-Ksiazczak) Equation

Connects solubility to fusion properties.

e : Model parameters related to solution non-ideality and association.
Activity Coefficient Models (NRTL / Wilson)
Required for mixing calculations (e.g., anti-solvent crystallization).

» : Activity coefficient, calculated via NRTL parameters (

) regressed from experimental data.

Visualization of Workflows
Diagram 1: Thermodynamic Characterization Workflow

This flowchart outlines the critical path from synthesis to process model.

Thermal Analysis (DSC) Input Tm. dH

Sample Measure Tm, dH_fus
Synthesis & Purification Thermodynamic Modeling Solubility Curve Crystallization Design
(>99% Purity) Sample Input x(T) (Apelblat / NRTL) (Cooling Profile)
SLE Measurement

(Gravimetric Method)

Click to download full resolution via product page

Caption: Integrated workflow for deriving process-critical thermodynamic parameters from raw
material.
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Diagram 2: Model Selection Logic

How to choose the correct mathematical model for your data.

Experimental Solubility Data

(xvsT)

Is solvent system ideal?

Yes (Rare) \ No

van't Hoff Equation Check Deviation Type

Simple Correlation \ Activity Coeff. Needed

Modified Apelblat NRTL / Wilson

(High Accuracy Interpolation) (For Process Simulation)

Click to download full resolution via product page

Caption: Decision matrix for selecting thermodynamic models based on data complexity and
application.

Process Implications
Crystallization Design

Using the generated solubility curve (e.g., in Ethanol):

o Supersaturation Control: The "metastable zone width" (MSZW) is determined by cooling a
saturated solution until nucleation occurs. For push-pull systems, this zone is often narrow,
requiring precise cooling ramps (e.g., 0.5 K/min) to avoid oiling out.

o Purification: The significant solubility difference between the target molecule (polar) and non-
polar byproducts allows for effective purification via cooling crystallization from polar solvents
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like Ethanol or Ethyl Acetate.

Stability

The high melting point (

) indicates excellent thermal stability, suitable for high-temperature polymerization reactions
(e.g., polyimide synthesis) without degradation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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